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Compound of Interest

Compound Name:
Ethyl 2-amino-4,6-

difluorobenzoate

CAS No.: 1147107-15-0

Cat. No.: B2499112

Get Quote

Ethyl 2-amino-4,6-difluorobenzoate is an aromatic ester, a chemical class of significant

interest in the synthesis of pharmaceuticals and advanced materials. Its structure, featuring a

difluorinated aniline core, suggests specific reactivity and handling requirements.

Understanding these fundamental properties is the first step in establishing a safe and effective

experimental workflow.

Table 1: Chemical Identity and Predicted Properties
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Identifier Value Source / Rationale

IUPAC Name
Ethyl 2-amino-4,6-

difluorobenzoate
Standard Nomenclature

Molecular Formula C₉H₉F₂NO₂ Derived from Structure

Molecular Weight 201.17 g/mol [1][2][3]

CAS Number Data not available N/A

Predicted Appearance
White to light brown crystalline

solid

Analogy to similar aromatic

amines and esters.[4][5]

Predicted Solubility

Low water solubility; Soluble in

organic solvents (e.g., DMSO,

Methanol)

General property of benzoate

esters.[4][6]

Predicted Stability

Stable under normal laboratory

and recommended storage

conditions.[4]

Common for this class of

compounds.

Section 2: Hazard Identification and GHS
Classification (Inferred)
While specific toxicological data for this exact molecule is not published, the functional groups

present—an aromatic amine and a difluorinated benzene ring—allow for a predictive hazard

assessment based on established structure-activity relationships. The primary hazards are

anticipated to be related to skin and eye contact.

Based on data from closely related difluoro- and amino-aromatic compounds, the following

Globally Harmonized System (GHS) classification is proposed.[7]

Table 2: Inferred GHS Classification
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Hazard Class Category Hazard Statement Rationale

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

A common

classification for

aniline derivatives and

fluorinated aromatics.

[7]

Serious Eye

Damage/Irritation
Category 1 or 2A

H318: Causes serious

eye damage or H319:

Causes serious eye

irritation

Aromatic amines can

be severe eye

irritants. The "serious

damage" classification

is a conservative but

prudent assumption.

[7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

A potential hazard for

fine, airborne powders

of aromatic

compounds.[4][7]

The signal word "Danger" is recommended due to the potential for serious eye damage. The

corresponding pictogram would be the Corrosion and Exclamation Mark symbols.

Ethyl 2-amino-4,6-difluorobenzoate

Inferred GHS Hazards

{Compound
C₉H₉F₂NO₂}

Skin Irritation (Cat 2)

H315: Causes skin irritation Aniline Moiety 

Serious Eye Damage (Cat 1)

H318: Causes serious eye damage
 Conservative Assessment 

STOT - SE (Cat 3)

H335: May cause respiratory irritation

 Particulate Nature 
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Caption: Inferred GHS hazard classifications for the target compound.

Section 3: Toxicological Profile and Routes of
Exposure
The primary routes of occupational exposure are inhalation of dust particles, skin contact, and

eye contact. Ingestion is less likely in a controlled laboratory setting but must be considered.

Dermal (Skin) Exposure: Direct contact is likely to cause skin irritation, characterized by

redness, itching, and inflammation.[7] Prolonged or repeated contact may lead to dermatitis.

[8]

Ocular (Eye) Exposure: This represents the most significant acute hazard. Direct contact

with the powder can cause serious irritation and potentially irreversible eye damage.

Immediate and thorough rinsing is critical.

Inhalation Exposure: Inhaling the dust may irritate the respiratory tract, leading to coughing

and discomfort.[7][8] While no specific data exists for this compound, some aromatic amines

are known to cause methemoglobinemia upon absorption, a condition that impairs oxygen

transport in the blood.

Carcinogenicity and Mutagenicity: There is no data to suggest this compound is carcinogenic

or mutagenic. It is not listed by IARC, NTP, or OSHA as a carcinogen. However, the absence

of data necessitates handling it as a compound with unknown long-term effects.

Section 4: Exposure Controls and Personal
Protective Equipment (PPE)
A self-validating safety protocol relies on a multi-layered approach, prioritizing engineering

controls and supplementing them with appropriate PPE.

Engineering Controls
Ventilation: All handling of the solid compound should occur in a certified chemical fume

hood to minimize inhalation exposure.[8][9]
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Safety Stations: An eyewash station and safety shower must be readily accessible and

tested regularly.[7][9]

Personal Protective Equipment (PPE)
The selection of PPE is a critical control point. The following workflow ensures adequate

protection based on the inferred hazards.

Handling Solid Compound?

Work in Chemical Fume Hood

Wear Chemical Safety Goggles
(EN166 or ANSI Z87.1)

Wear Nitrile Gloves
(Inspect before use)

Wear Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling the solid compound.

Eye and Face Protection: Wear tightly sealed chemical safety goggles conforming to EU

standard EN166 or US NIOSH standards.[4][10] A face shield may be warranted if there is a
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significant risk of splashing or dust generation.

Skin Protection: Wear a standard laboratory coat. Use nitrile gloves that are inspected for

integrity before each use.[10] Proper glove removal technique must be followed to prevent

skin contamination.

Respiratory Protection: Under normal use in a fume hood, a respirator is not required. If

engineering controls fail or for emergency response, a NIOSH-approved respirator with a

particulate filter would be necessary.

Section 5: Safe Handling, Storage, and Disposal
Handling: Avoid all direct contact and inhalation of dust.[10] Wash hands thoroughly after

handling, even if gloves were worn.[8] Avoid creating dust; use appropriate weighing

techniques (e.g., weighing paper, enclosed balance).

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[9] Keep

away from strong oxidizing agents, as these are common incompatibilities for amine-

containing compounds.[7][9]

Disposal: Dispose of waste material and contaminated containers in accordance with all

applicable local, state, and federal regulations.[6] Do not allow the material to enter drains or

the environment.

Section 6: Emergency Procedures
Rapid and correct response to an exposure is critical. All laboratory personnel must be familiar

with these procedures before beginning work.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7][9]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes.[4] If skin irritation persists, get

medical advice.
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In Case of Eye Contact: This is a medical emergency. Immediately flush the eyes with

copious amounts of water for at least 15 minutes, holding the eyelids open.[7] Remove

contact lenses if present and easy to do. Continue rinsing. Call a POISON CENTER or

doctor immediately.

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[6][9]

Exposure Occurs

Route of Exposure?

Move to Fresh Air
Seek Medical Attention

 Inhalation 

Remove Clothing
Wash with Soap & Water (15 min)

 Skin Contact 

Flush with Water (15 min)
IMMEDIATE Medical Attention

 Eye Contact 

Rinse Mouth
Seek Medical Attention

 Ingestion 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://westliberty.edu/health-and-safety/files/2012/08/dimethoxybbenzaldehyde.pdf
https://labchem-wako.fujifilm.com/sds/W01W0105-0383JGHEEN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1995014&productDescription=2-AMINO-45-DIFLROBENZOI+97+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/73224.pdf
https://www.fishersci.com/store/msds?partNumber=AC437800250&productDescription=3%2C5-DIMETHOXYBENZYLAMINE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W310905?userType=undefined
https://www.benchchem.com/product/b2499112/docs#section-1-compound-identification-and-predicted-physicochemical-properties
https://www.benchchem.com/product/b2499112/docs#section-1-compound-identification-and-predicted-physicochemical-properties
https://www.benchchem.com/product/b2499112/docs#section-1-compound-identification-and-predicted-physicochemical-properties
https://www.benchchem.com/product/b2499112/docs#section-1-compound-identification-and-predicted-physicochemical-properties
https://www.benchchem.com/product/b2499112?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2499112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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